Cas no 2172195-23-0 (2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid)
2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid
- 2172195-23-0
- 2-hydroxy-3-[5-(methoxymethyl)furan-2-yl]propanoic acid
- EN300-1452064
-
- Inchi: 1S/C9H12O5/c1-13-5-7-3-2-6(14-7)4-8(10)9(11)12/h2-3,8,10H,4-5H2,1H3,(H,11,12)
- InChI Key: SDBNZLVMEKDVAH-UHFFFAOYSA-N
- SMILES: O1C(COC)=CC=C1CC(C(=O)O)O
Computed Properties
- Exact Mass: 200.06847348g/mol
- Monoisotopic Mass: 200.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 79.9Ų
2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1452064-1.0g |
2-hydroxy-3-[5-(methoxymethyl)furan-2-yl]propanoic acid |
2172195-23-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1452064-50mg |
2-hydroxy-3-[5-(methoxymethyl)furan-2-yl]propanoic acid |
2172195-23-0 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1452064-100mg |
2-hydroxy-3-[5-(methoxymethyl)furan-2-yl]propanoic acid |
2172195-23-0 | 100mg |
$804.0 | 2023-09-29 | ||
| Enamine | EN300-1452064-250mg |
2-hydroxy-3-[5-(methoxymethyl)furan-2-yl]propanoic acid |
2172195-23-0 | 250mg |
$840.0 | 2023-09-29 | ||
| Enamine | EN300-1452064-500mg |
2-hydroxy-3-[5-(methoxymethyl)furan-2-yl]propanoic acid |
2172195-23-0 | 500mg |
$877.0 | 2023-09-29 | ||
| Enamine | EN300-1452064-1000mg |
2-hydroxy-3-[5-(methoxymethyl)furan-2-yl]propanoic acid |
2172195-23-0 | 1000mg |
$914.0 | 2023-09-29 | ||
| Enamine | EN300-1452064-2500mg |
2-hydroxy-3-[5-(methoxymethyl)furan-2-yl]propanoic acid |
2172195-23-0 | 2500mg |
$1791.0 | 2023-09-29 | ||
| Enamine | EN300-1452064-5000mg |
2-hydroxy-3-[5-(methoxymethyl)furan-2-yl]propanoic acid |
2172195-23-0 | 5000mg |
$2650.0 | 2023-09-29 | ||
| Enamine | EN300-1452064-10000mg |
2-hydroxy-3-[5-(methoxymethyl)furan-2-yl]propanoic acid |
2172195-23-0 | 10000mg |
$3929.0 | 2023-09-29 |
2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid
Introduction to 2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid (CAS No. 2172195-23-0)
2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172195-23-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxyl group, a furan ring substituted with a methoxymethyl moiety, and a propanoic acid side chain, exhibits a unique structural framework that makes it a valuable candidate for further chemical investigation and potential applications in drug discovery.
The structural motif of 2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid positions it as a versatile intermediate in organic synthesis. The presence of the furan ring, an oxygen-rich heterocycle, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the hydroxyl and carboxylic acid functional groups provide opportunities for further derivatization, enabling the creation of more complex molecules with tailored pharmacological properties.
In recent years, there has been growing interest in furan-based compounds due to their diverse biological activities. Furan derivatives have been explored for their roles in antimicrobial, anti-inflammatory, and anticancer therapies. The methoxymethyl group in 2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid may contribute to the compound's solubility and metabolic stability, which are critical factors in drug development. These attributes make it an attractive scaffold for medicinal chemists seeking to design novel therapeutic agents.
One of the most compelling aspects of 2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid is its potential as a building block for more complex pharmacophores. The combination of the furan ring and the propanoic acid moiety creates a rigid yet flexible structure that can be modified to target specific biological pathways. For instance, researchers have investigated furan derivatives as inhibitors of enzymes involved in metabolic disorders and as modulators of signal transduction pathways relevant to neurological diseases.
The synthesis of 2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid involves multi-step organic transformations that highlight its synthetic utility. The introduction of the methoxymethyl group at the 3-position of the furan ring can be achieved through nucleophilic substitution reactions, while the hydroxyl group at the 2-position can be installed via oxidation or reduction strategies. These synthetic pathways demonstrate the compound's adaptability to various chemical modifications, making it a valuable tool for medicinal chemists.
Recent advancements in computational chemistry have further enhanced the study of 2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets, providing insights into its potential pharmacological effects. These simulations have been instrumental in guiding experimental efforts and optimizing lead compounds for clinical development. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates for further investigation.
The biological activity of 2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid has been explored in several preclinical studies. Initial assays have shown that this compound exhibits inhibitory effects on certain enzymes associated with inflammatory responses. Additionally, its structural features suggest potential interactions with receptors involved in pain perception and neurotransmitter regulation. These findings underscore the compound's therapeutic potential and justify further exploration in vivo.
In conclusion, 2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid (CAS No. 2172195-23-0) represents a promising scaffold for pharmaceutical research due to its unique structural features and synthetic versatility. Its potential applications in drug discovery are supported by both experimental evidence and computational modeling studies. As research in this area continues to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutic agents aimed at addressing various diseases.
2172195-23-0 (2-hydroxy-3-5-(methoxymethyl)furan-2-ylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)